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Compound of Interest
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Cat. No.: B082759

For Researchers, Scientists, and Drug Development Professionals

Hexavalent chromium (Cr(V1)) is a metallic element that exists in the +6 oxidation state. Itis a
potent occupational carcinogen, and its compounds are widely used in various industrial
processes, including chrome plating, welding, and pigment production. A thorough
understanding of its physicochemical properties is paramount for researchers in toxicology,
environmental science, and drug development to devise effective strategies for mitigation,
remediation, and therapeutic intervention. This technical guide provides a comprehensive
overview of the core physicochemical properties of hexavalent chromium, detailed
experimental protocols for its quantification, and a visualization of its intracellular signaling
pathways.

Core Physicochemical Properties

Hexavalent chromium compounds exhibit a range of properties depending on the specific salt.
They are generally strong oxidizing agents and are more water-soluble than their trivalent
counterparts, which contributes to their high bioavailability and toxicity. The speciation of Cr(VI)
in aqueous solutions is highly dependent on pH. In neutral to basic conditions, the tetrahedral
chromate ion (CrOa427) is the predominant form. As the pH decreases, it protonates to form
hydrochromate (HCrO4~), and at lower pH values, it can dimerize to form the dichromate ion
(Cr20727).[1][2]
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Quantitative Data Summary

The following table summarizes key physicochemical properties of common hexavalent

chromium compounds.

. o Potassium .
Chromium Trioxide ) Chromyl Chloride
Property Dichromate
(CrOs) (CrO2Cl2)
(K2Cr207)
Molar Mass 99.99 g/mol [3][4][5][6] 294.185 g/mol [7][8] 154.90 g/mol [9]
) Bright orange-red Reddish-brown
Dark red, deliqguescent ) ) o
Appearance ) crystalline solid[7][8] volatile liquid[9][13]
solid[3][4]
[10][11][12] [14][15]
_ 2.70 g/lcm3[3][4][5][6]
Density (16] 2.676 g/cm3[7][8][10] 1.911 g/mL[13][14][17]
) ) 197 °C (decomposes) 398 °C[7][8][10][11]
Melting Point -96.5 °C[9][13][14][17]
[31[41[5]16] [12]
N ) Decomposes above 500 °C (decomposes)
Boiling Point 117 °C[9][13][15][17]

197 °C[3]

[71(8][10][12]

Solubility in Water

169 g/100 mL (25 °C)
[3]

13 g/100 mL (20 °C)
[10]

Reacts with water[9]
[13]

Standard Atomic

Weight of Chromium

51.9961 u[18][19][20]
[21]

Standard Electrode
Potential
(Cr20727/Cr3+)

+1.33 V (in acidic
solution)[22]

Cellular Uptake and Toxicological Pathways

Hexavalent chromium readily enters cells through anion transport channels, such as those for

sulfate and phosphate, due to its structural similarity to these ions.[23] Once inside the cell,

Cr(VI) is reduced to its more stable trivalent state (Cr(lll)) by various cellular reductants,

primarily ascorbate (Vitamin C) and glutathione (GSH).[2][24] This reduction process is a
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double-edged sword; while it is a detoxification pathway, it also generates reactive oxygen
species (ROS) and intermediate chromium species (Cr(V) and Cr(IV)), which are highly
reactive and can cause significant cellular damage.[24][25][26]

The generated ROS, including superoxide radicals and hydroxyl radicals, lead to a state of
oxidative stress, causing damage to lipids, proteins, and DNA.[24][25][27] The ultimate Cr(lll)
product can then form stable adducts with macromolecules, including DNA, leading to
genotoxicity.[2] This DNA damage, if not properly repaired, can lead to mutations, chromosomal
instability, and ultimately, cancer.[28] The primary DNA repair pathways involved in addressing
Cr(VID-induced damage are homologous recombination (HR) and non-homologous end-joining
(NHEJ).[23]

Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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